Cas no 1020037-97-1 (1-(2-Methylpyridin-4-yl)butane-1,3-dione)

• Product Name: 1-(2-Methylpyridin-4-yl)butane-1,3-dione
• CAS No: 1020037-97-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 2623239
• PubChem ID: 53485441
• Update Time: 2025-04-21

1-(2-Methylpyridin-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-4-pyridinyl)-1,3-butanedione
• DB-083206
• 1020037-97-1
• DTXSID10704603
• AKOS006303064
• 1-(2-Methylpyridin-4-yl)butane-1,3-dione

• Inchi： 1S/C10H11NO2/c1-7-5-9(3-4-11-7)10(13)6-8(2)12/h3-5H,6H2,1-2H3
• InChI Key： ARJOMGAZINYXPV-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 177.078979g/mol
• Monoisotopic Mass: 177.078979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 177.2g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 47Ų